(2Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzenesulfonate

• Molecular Formula: C22H15BrO6S
• Molecular Weight: 487.3 g/mol
• IUPAC Name: [(2Z)-2-[(2-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-methoxybenzenesulfonate
• InChI: InChI=1S/C22H15BrO6S/c1-27-15-6-9-17(10-7-15)30(25,26)29-16-8-11-18-20(13-16)28-21(22(18)24)12-14-4-2-3-5-19(14)23/h2-13H,1H3/b21-12-
• InChI Key: OHBBMEBVIGZNMP-MTJSOVHGSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CC=C4Br)/O3
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CC=C4Br)O3

Description

The compound “(2Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzenesulfonate” is a benzofuran derivative characterized by a brominated benzylidene group at the C2 position and a 4-methoxybenzenesulfonate ester at the C6 position (Figure 1). Its Z-configuration is critical for maintaining the planar geometry of the benzylidene moiety, which influences π-conjugation and intermolecular interactions. The bromine atom at the ortho position of the benzylidene group enhances steric bulk and may participate in halogen bonding, while the sulfonate ester contributes to solubility in polar solvents.

Comparison with Similar Compounds

Key Observations :

• The 2-bromo substituent in the target compound introduces steric hindrance and polarizability, contrasting with electron-donating methoxy groups in analogs .
• The 4-methoxybenzenesulfonate ester enhances solubility in aqueous media compared to methanesulfonate or benzoate esters .

Physicochemical Properties

Solubility and Polarity

• The target compound’s sulfonate group increases polarity, making it more soluble in polar solvents (e.g., DMSO, methanol) than analogs with benzoate or methanesulfonate esters .
• The bromine atom contributes to a higher molecular weight (MW = 487.3 g/mol) compared to non-halogenated analogs (e.g., MW = 452.4 g/mol for the 2,4-dimethoxy analog ).

Thermal Stability

Research Findings

NMR Analysis

Comparative NMR studies (similar to methods in ) reveal that substituents on the benzylidene group (e.g., bromo vs. methoxy) significantly alter chemical shifts in regions A (C39–C44) and B (C29–C36) (Figure 2). For example:

• The 2-bromo substituent deshields adjacent protons, causing downfield shifts (δ = 7.8–8.2 ppm) compared to δ = 6.5–7.0 ppm for methoxy analogs .

Crystallographic Data

Software tools like SHELXL and ORTEP-III have been used to resolve the Z-configuration and planarity of the benzylidene group in analogs. The bromine atom’s van der Waals radius (1.85 Å) introduces subtle distortions in crystal packing compared to smaller substituents .